2-{3-[(4-fluorophenyl)methyl]-2,4-dioxo-1H,2H,3H,4H-pyrido[3,2-d]pyrimidin-1-yl}-N-(naphthalen-1-yl)acetamide

• IUPAC Name: 2-[3-[(4-fluorophenyl)methyl]-2,4-dioxopyrido[3,2-d]pyrimidin-1-yl]-N-naphthalen-1-ylacetamide
• InChI: InChI=1S/C26H19FN4O3/c27-19-12-10-17(11-13-19)15-31-25(33)24-22(9-4-14-28-24)30(26(31)34)16-23(32)29-21-8-3-6-18-5-1-2-7-20(18)21/h1-14H,15-16H2,(H,29,32)
• InChI Key: ZIFUIMIQLHAYLA-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C=CC=C2NC(=O)CN3C4=C(C(=O)N(C3=O)CC5=CC=C(C=C5)F)N=CC=C4
• Molecular Formula: C26H19FN4O3
• Molecular Weight: 454.5 g/mol
• CAS No.: 921777-80-2

Description

This compound is a pyrido[3,2-d]pyrimidine derivative featuring a 4-fluorophenylmethyl substituent at the 3-position and an acetamide-linked naphthalen-1-yl group at the 1-position. Its core structure combines a bicyclic pyrido-pyrimidinone scaffold with aromatic fluorophenyl and naphthyl moieties, which are common in medicinal chemistry for modulating bioavailability and target binding .

Comparison with Similar Compounds

Comparison with Similar Compounds

Structural and Functional Analogs

The following table summarizes key analogs and their properties:

Compound Name	Core Structure	Key Substituents	Physicochemical Properties	Biological Activity/Applications	Reference
Target Compound	Pyrido[3,2-d]pyrimidin-2,4-dione	3-(4-Fluorobenzyl), N-(naphthalen-1-yl)	Not explicitly reported	Hypothesized kinase inhibition	—
N-(3-Chloro-4-fluorophenyl)-2-(naphthalen-1-yl)acetamide	Acetamide	Naphthalen-1-yl, 3-Cl-4-F-phenyl	MP: 160–162°C; LogP: ~3.8	Anticancer (cell line screening)
N-{4-[4-(4-Fluorophenyl)-1-methyl-2-[(R)-methylsulfinyl]-1H-imidazol-5-yl]-2-pyridyl}acetamide dihydrate	Imidazole-pyridine	4-Fluorophenyl, methylsulfinyl	MP: 192–194°C; Crystal structure solved	COX-2 inhibition (hypothetical)
2-[(5,7-Dibromoquinolin-8-yl)oxy]-N-(2-methoxyphenyl)acetamide	Quinoline-acetamide	Dibromoquinoline, 2-methoxyphenyl	LogP: 4.2; Solubility: Low in H2O	Antimicrobial activity
N-(4-(4-Amino-1-(1-(5-fluoro-3-(3-fluorophenyl)-4-oxo-4H-chromen-2-yl)ethyl)-1H-pyrazolo[3,4-d]pyrimidin-3-yl)-2-fluorophenyl)acetamide	Pyrazolo-pyrimidine-chromene	Fluorophenyl, chromene	MP: 302–304°C; Mass: 571.198.8 (M+1)	Kinase inhibition (e.g., EGFR, VEGFR)

Key Comparisons

Structural Complexity: The target compound’s pyrido-pyrimidinone core distinguishes it from simpler acetamide derivatives (e.g., N-(3-chloro-4-fluorophenyl)-2-(naphthalen-1-yl)acetamide), which lack fused bicyclic systems. This complexity may enhance binding affinity but reduce metabolic stability .

Fluorophenyl vs. Other Aromatic Groups : The 4-fluorophenylmethyl group is a common pharmacophore in kinase inhibitors (e.g., EGFR inhibitors). In contrast, analogs with chlorophenyl or methoxyphenyl groups (e.g., ) exhibit divergent solubility and target selectivity .

Naphthyl vs. Pyridyl Moieties : The naphthalen-1-yl group in the target compound provides greater hydrophobicity compared to pyridyl-containing analogs (e.g., ). This may improve membrane permeability but increase off-target effects .

Synthetic Accessibility : The target compound’s synthesis likely involves multi-step coupling reactions (similar to ), whereas simpler analogs (e.g., N-(4-hydroxyphenethyl)acetamide) are synthesized in fewer steps .

Pharmacological Potential

• Kinase Inhibition: Pyrido-pyrimidinones are known to inhibit kinases like PI3K and CDKs. The fluorophenyl and naphthyl groups may synergistically enhance ATP-binding pocket interactions .
• Cytotoxicity : Analogous compounds (e.g., 6-benzyl-3-isopropylpyrazin-2(1H)-one) show moderate cytotoxicity in brine shrimp assays (e.g., 43.2% mortality at 0.1 mg/mL), suggesting the target compound merits similar evaluation .